4-(2,4-dichlorophenyl)-6-phenyl-4,5-dihydro-3(2H)-pyridazinone

• IUPAC Name: 5-(2,4-dichlorophenyl)-3-phenyl-4,5-dihydro-1H-pyridazin-6-one
• InChI: InChI=1S/C16H12Cl2N2O/c17-11-6-7-12(14(18)8-11)13-9-15(19-20-16(13)21)10-4-2-1-3-5-10/h1-8,13H,9H2,(H,20,21)
• InChI Key: LDIYOSADHQQGOG-UHFFFAOYSA-N
• Canonical SMILES: C1C(C(=O)NN=C1C2=CC=CC=C2)C3=C(C=C(C=C3)Cl)Cl
• Molecular Formula: C16H12Cl2N2O
• Molecular Weight: 319.2 g/mol

Description

4-(2,4-dichlorophenyl)-6-phenyl-4,5-dihydro-3(2H)-pyridazinone (4-DCPP) is a synthetic organic compound of the pyridazinone family that has been studied for its applications in scientific research. 4-DCPP is a white to light yellow crystalline solid with a molecular weight of 286.77 g/mol and a melting point of 129-131°C. It has been used in a variety of scientific research applications, including as a substrate for enzyme studies, as a tool for studying biological processes, and as a potential therapeutic agent.

Scientific Research Applications

Environmental Remediation: Efficient Degradation of 2,4-Dichlorophenol

Background:

2,4-Dichlorophenol (2,4-DCP): is a common environmental contaminant found in water bodies due to its widespread use in industries such as dye, petroleum, pharmaceuticals, and agriculture.

Application: Researchers have explored using a Pd-MWCNTs/Ni-foam electrode for the sequential electrocatalytic reduction and oxidation of 2,4-DCP. In this process:

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